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Cat. No.: B134734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Stearoyl-sn-glycerol is a monoacylglycerol (MAG) that plays a crucial role as an

intermediate in lipid metabolism and as a signaling molecule. As a 1-acyl-sn-glycerol, it consists

of a glycerol backbone with a stearic acid molecule esterified at the sn-1 position. Found in

human plasma and various tissues, this lipid molecule is implicated in fundamental cellular

processes. This technical guide provides a comprehensive overview of the endogenous

sources, metabolic pathways, and analytical methodologies related to 1-Stearoyl-sn-glycerol,
tailored for professionals in research and drug development.

Endogenous Biosynthesis and Metabolic Pathways
The primary endogenous source of 1-Stearoyl-sn-glycerol is the catabolism of triglycerides

(TGs) and diglycerides (DGs). This process, known as lipolysis, is carried out by a series of

lipases that sequentially hydrolyze the ester bonds of the glycerol backbone.

Lipolysis of Triglycerides
Triglycerides, the main form of stored energy in adipocytes, are hydrolyzed in a stepwise

manner to release fatty acids and glycerol. 1-Stearoyl-sn-glycerol is an intermediate in this

pathway. The key enzymes involved are:
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Adipose Triglyceride Lipase (ATGL): This enzyme initiates lipolysis by hydrolyzing the first

fatty acid from a triglyceride, producing a diglyceride.

Hormone-Sensitive Lipase (HSL): HSL exhibits broad substrate specificity, hydrolyzing

triglycerides, diglycerides, and monoacylglycerols. Its primary role in this cascade is the

hydrolysis of diglycerides to monoacylglycerols, including 1-Stearoyl-sn-glycerol. HSL can

also hydrolyze the final fatty acid from the monoacylglycerol.[1][2][3]

Monoacylglycerol Lipase (MGL): MGL is the final enzyme in the lipolytic pathway,

responsible for hydrolyzing monoacylglycerols into a free fatty acid (stearic acid in this case)

and glycerol.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b134734?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/29/15/3694
https://www.researchgate.net/publication/11093309_Hormone-sensitive_lipase_Control_of_intracellular_tri-di-acylglycerol_and_cholesteryl_ester_hydrolysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9754850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5041124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5041124/
https://www.researchgate.net/publication/265090837_Abstract_5068_1-stearoylglycerol_is_associated_with_risk_of_prostate_cancer_Results_from_serum_metabolomic_profiling
https://www.benchchem.com/product/b134734#endogenous-sources-of-1-stearoyl-sn-glycerol
https://www.benchchem.com/product/b134734#endogenous-sources-of-1-stearoyl-sn-glycerol
https://www.benchchem.com/product/b134734#endogenous-sources-of-1-stearoyl-sn-glycerol
https://www.benchchem.com/product/b134734#endogenous-sources-of-1-stearoyl-sn-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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